Cas no 1214328-91-2 (3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214328-91-2
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4794530
• Update Time: 2023-08-17

3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-5-(trifluoromethyl)phenyl)pyridine
• 3-(3-Methoxy-5-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-12-6-10(9-3-2-4-17-8-9)5-11(7-12)13(14,15)16/h2-8H,1H3
• InChI Key： XYTYLSIDUFBYJW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C2C=NC=CC=2)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1